Daturabietatriene
Daturabietatriene
Brand Name:
Vulcanchem
CAS No.:
65894-41-9
VCID:
VC0027229
InChI:
InChI=1S/C20H30O2/c1-18(2,22)15-7-8-16-14(12-15)6-9-17-19(3,13-21)10-5-11-20(16,17)4/h7-8,12,17,21-22H,5-6,9-11,13H2,1-4H3/t17-,19-,20+/m0/s1
SMILES:
CC1(CCCC2(C1CCC3=C2C=CC(=C3)C(C)(C)O)C)CO
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
Daturabietatriene
CAS No.: 65894-41-9
Reference Standards
VCID: VC0027229
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
| CAS No. | 65894-41-9 |
|---|---|
| Product Name | Daturabietatriene |
| Molecular Formula | C20H30O2 |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | 2-[(4bS,8R,8aR)-8-(hydroxymethyl)-4b,8-dimethyl-5,6,7,8a,9,10-hexahydrophenanthren-2-yl]propan-2-ol |
| Standard InChI | InChI=1S/C20H30O2/c1-18(2,22)15-7-8-16-14(12-15)6-9-17-19(3,13-21)10-5-11-20(16,17)4/h7-8,12,17,21-22H,5-6,9-11,13H2,1-4H3/t17-,19-,20+/m0/s1 |
| Standard InChIKey | FKCPLBHSZGVMNG-YSIASYRMSA-N |
| Isomeric SMILES | C[C@]1(CCC[C@]2([C@H]1CCC3=C2C=CC(=C3)C(C)(C)O)C)CO |
| SMILES | CC1(CCCC2(C1CCC3=C2C=CC(=C3)C(C)(C)O)C)CO |
| Canonical SMILES | CC1(CCCC2(C1CCC3=C2C=CC(=C3)C(C)(C)O)C)CO |
| Appearance | Powder |
| PubChem Compound | 11392488 |
| Last Modified | Nov 11 2021 |
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